Cas no 40610-12-6 (bicyclo2.2.2oct-5-ene-2-carboxylic acid)

• Product Name: bicyclo2.2.2oct-5-ene-2-carboxylic acid
• CAS No: 40610-12-6
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• MDL: MFCD00218743
• CID: 3973151
• PubChem ID: 296846
• Update Time: 2025-06-13

bicyclo2.2.2oct-5-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]oct-5-ene-2-carboxylic acid
• bicyclo2.2.2oct-5-ene-2-carboxylic acid
• Maybridge3_000604
• CS-0310266
• SY323690
• NSC-167361
• 40610-12-6
• SCHEMBL5833342
• HMS1432L10
• F78304
• IDI1_011991
• NSC167361
• DTXSID40304796
• PS-19675
• MFCD00218743
• Bicyclo[2.2.2]oct-5-ene-2-carboxylicacid
• 41977-03-1
• EN300-206588

• MDL： MFCD00218743
• Inchi： 1S/C9H12O2/c10-9(11)8-5-6-1-3-7(8)4-2-6/h1,3,6-8H,2,4-5H2,(H,10,11)
• InChI Key： RZQRFJYKWMUYLB-UHFFFAOYSA-N
• SMILES： OC(C1CC2C=CC1CC2)=O

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Additional information on bicyclo2.2.2oct-5-ene-2-carboxylic acid

Introduction to Bicyclo2.2.2oct-5-ene-2-carboxylic acid (CAS No. 40610-12-6)

Bicyclo2.2.2oct-5-ene-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 40610-12-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This bicyclic ketone derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry and material science. The compound’s framework, consisting of a fused bicyclic system with a carboxylic acid functional group, makes it a versatile intermediate for synthesizing more complex molecules.

The structural motif of bicyclo2.2.2oct-5-ene-2-carboxylic acid is characterized by a seven-membered ring system containing two double bonds, with a carboxylic acid substituent at the 5-position and a ketone group at the 2-position. This configuration imparts distinct reactivity patterns, making it a valuable building block for designing novel chemical entities. The compound’s stability and compatibility with various functional groups have positioned it as a candidate for further derivatization in drug discovery programs.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their prevalence in bioactive molecules. Bicyclo2.2.2oct-5-ene-2-carboxylic acid fits into this category, as its bicyclic scaffold is reminiscent of several natural products and pharmacologically relevant compounds. For instance, derivatives of this structure have been explored as potential inhibitors of enzymes involved in inflammatory pathways, highlighting its therapeutic promise.

One of the most compelling aspects of bicyclo2.2.2oct-5-ene-2-carboxylic acid is its role as a precursor in the synthesis of macrocyclic compounds. The strained ring system facilitates reactions such as intramolecular aldol condensations or Diels-Alder cycloadditions, enabling the construction of larger cyclic architectures. These macrocycles are of particular interest in developing novel materials with applications in catalysis, polymer science, and even nanotechnology.

Recent advancements in computational chemistry have further enhanced the utility of bicyclo2.2.2oct-5-ene-2-carboxylic acid. Molecular modeling studies have revealed that slight modifications to its core structure can significantly alter its binding affinity to biological targets. This insight has guided synthetic chemists in designing optimized analogs with improved pharmacokinetic profiles, underscoring the importance of this compound in rational drug design.

The synthesis of bicyclo2.2.2oct-5-ene-2-carboxylic acid typically involves multi-step organic transformations, starting from commercially available precursors such as cyclopentadiene or norbornadiene derivatives. The process often requires careful control of reaction conditions to achieve high yields and purity, reflecting the compound’s sensitivity to over-reaction or side pathways.

In addition to its pharmaceutical applications, bicyclo2.2.2oct-5-ene-2-carboxylic acid has found utility in material science research. Its rigid bicyclic framework serves as a template for designing liquid crystals or coordination polymers with tailored properties. Such materials are being explored for use in optoelectronic devices, where precise molecular arrangement is critical for functionality.

The growing body of literature on bicyclo2.2.2oct-5-ene-2-carboxylic acid underscores its significance as both a synthetic intermediate and a structural motif with broad applicability. As research continues to uncover new methodologies for functionalizing this core structure, its relevance in academic and industrial settings is expected to expand further.

Future directions in the study of bicyclo2.2.2oct-5-ene-2-carboxylic acid may focus on exploring its role in green chemistry initiatives, where sustainable synthetic routes would minimize waste and energy consumption without compromising efficiency.